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1. Compound Profile & Mechanism of Action STF-118804 is a novel, highly specific competitive
inhibitor of Nicotinamide phosphoribosyltransferase (NAMPT), the rate-limiting enzyme in the NAD
salvage synthesis pathway [1]. By inhibiting NAMPT, STF-118804 depletes intracellular NAD and
subsequently ATP levels, leading to metabolic collapse, activation of the AMPK pathway, and inhibition of
the mTOR signaling pathway [1]. This mechanism is particularly effective in cancers like pancreatic ductal

adenocarcinoma (PDAC) that exhibit a high dependency on the NAMPT-mediated NAD salvage pathway.

2. Key Preclinical Efficacy Data The following table summarizes the quantitative findings from in vitro and

in vivo studies in pancreatic cancer models [1].

Model System Assay/Endpoint STF-118804 Effect Notes
In Vitro (PDAC lines: Cell Viability (MTT assay) IC~50~ in nanomolar  Panc-1 and
Panc-1, PaTu8988t, range PaTu8988t were most
etc.) sensitive
NAD levels Concentration- Correlated with

dependent decrease  sensitivity

ATP levels Decreased after 48h  Preceded significant
cell death
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Model System Assay/Endpoint STF-118804 Effect Notes
Colony Formation (Soft Concentration- Up to 80-90%
Agar) dependent reduction  reduction

Glucose Uptake & Lactate Significant decrease Induced metabolic

Excretion collapse
In Vivo (Orthotopic Tumor Size Reduced after 21- Comparable to FK866
Panc-1 model) day treatment
Combination Studies Viability with Gemcitabine, Additive effect Not antagonistic
(in vitro) Paclitaxel, or Etoposide

3. Detailed Experimental Protocols

Protocol 1: In Vitro Viability and Metabolic Assay This protocol assesses the direct anti-proliferative and

metabolic effects of STF-118804.

Cell Lines: Use established PDAC lines (e.g., Panc-1, PaTu8988t, SU86.86).
Compound Treatment:

o Prepare a dose-response curve of STF-118804 (e.g., 1 nM to 100 nM).

o Include controls: DMSO vehicle and positive control (e.g., FK866).

o For rescue experiments, co-incubate with 1-10 uM Nicotinamide Mononucleotide (NMN).
Viability Assessment (MTT):

o Plate cells in 96-well plates.

o After 72-96 hours of compound exposure, add MTT reagent.

o Measure absorbance at 570 nm after solubilizing formazan crystals.
NADI/ATP Measurement:

o Use commercial colorimetric or fluorometric kits.

o Lyse cells after 24h (NAD) or 48h (ATP) of STF-118804 treatment.

o Normalize values to total protein concentration.
Glucose and Lactate Assay:

o Collect cell culture media after 24h of treatment.

o Use enzymatic assay kits to measure residual glucose and excreted lactate.

o Normalize to total cell number or protein.

Protocol 2: Pathway Analysis via Western Blot This protocol validates the mechanism of action by

analyzing key signaling pathways.
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e Cell Treatment & Lysis:

o Treat cells (e.g., Panc-1) with STF-118804 (e.g., at IC~50~) for 24-48 hours.

o Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.
¢ Immunoblotting:

o Separate 20-30 ug of protein by SDS-PAGE.

o Transfer to nitrocellulose membrane.

o Probe with primary antibodies overnight at 4°C.

o Key Antibodies: p-AMPKa (Thr172), total AMPKa, p-mTOR (Ser2448), total mTOR, p-

P70S6K, total P70S6K, and a loading control (e.g., GAPDH, a-Tubulin).

o Use HRP-conjugated secondary antibodies and detect with ECL reagent.

e Expected Result: Increased p-AMPK, decreased p-mTOR and p-P70S6K.

Protocol 3: In Vivo Efficacy Study in an Orthotopic Model This protocol evaluates the efficacy of STF-

118804 in a live animal model.

Animal Model: Immunocompromised mice (e.g., nude mice).

Tumor Implantation: Implant Panc-1 cells expressing GFP-luciferase orthotopically into the
pancreas.

Dosing Regimen:
o Randomize mice into groups (e.g., n=8-10) once tumors are established.
o Administer STF-118804 or vehicle control via intraperitoneal injection daily for 21 days.
o The specific dosage used in the cited study is not provided. A literature search for the original
paper or similar NAMPT inhibitor studies is required to determine an appropriate dose.
Tumor Monitoring:
o Monitor tumor growth weekly via bioluminescent imaging (GFP-luciferase signal) or ultrasound.
o Calculate tumor volume and compare between groups at the endpoint.

Signaling Pathway & Experimental Workflow

The diagram below illustrates the mechanism of action of STF-118804 and the key experimental workflows

for validating its effects.
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Important Research Considerations

e Combination Therapy Rationale: The cited research confirms an additive effect when STF-118804
is combined with gemcitabine, paclitaxel, and etoposide in vitro [1]. This supports further investigation
into combination regimens. Future studies should establish detailed protocols for these combinations,
including dosing schedules and synergy calculations (e.g., using the Chou-Talalay method).

¢ Rescue Experiments: Always include NMN co-treatment controls. The reversal of STF-118804's
effects (on viability, NAD levels, and pathway activation) by exogenous NMN is a critical proof that its
on-target mechanism is NAMPT inhibition [1].

¢ Handling and Storage: STF-118804 is typically dissolved in DMSO to create a stock solution,
aliquoted, and stored at -20°C or -80°C. Repeated freeze-thaw cycles should be avoided.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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